Cas no 107550-74-3 (2-Furanmethanol,5-(2-amino-9H-purin-9-yl)tetrahydro-, (2S,5R)-)

2-Furanmethanol,5-(2-amino-9H-purin-9-yl)tetrahydro-, (2S,5R)- structure
107550-74-3 structure
Product Name:2-Furanmethanol,5-(2-amino-9H-purin-9-yl)tetrahydro-, (2S,5R)-
CAS No:107550-74-3
MF:C10H13N5O2
MW:235.242521047592
CID:150468
PubChem ID:453099
Update Time:2025-04-19

2-Furanmethanol,5-(2-amino-9H-purin-9-yl)tetrahydro-, (2S,5R)- Chemical and Physical Properties

Names and Identifiers

    • 2-Furanmethanol,5-(2-amino-9H-purin-9-yl)tetrahydro-, (2S,5R)-
    • [(2S,5R)-5-(2-aminopurin-9-yl)oxolan-2-yl]methanol
    • 2-Amino-ddP
    • AC1L9QR2
    • CHEMBL439750
    • iso-2',3'-dideoxyadenosine
    • NSC628953
    • SureCN9153085
    • DTXSID70148084
    • SCHEMBL9153085
    • 2-Amino-9-(.beta.-D-2,3-dideoxyribofuranosyl)purine
    • 107550-74-3
    • 2-Amino-9-(beta-D-2,3-dideoxyribofuranosyl)purine
    • [(2S,5R)-5-(2-aminopurin-9-yl)tetrahydrofuran-2-yl]methanol
    • NSC 628953
    • Inchi: 1S/C10H13N5O2/c11-10-12-3-7-9(14-10)15(5-13-7)8-2-1-6(4-16)17-8/h3,5-6,8,16H,1-2,4H2,(H2,11,12,14)/t6-,8+/m0/s1
    • InChI Key: HXUIKBBUGWIQMV-POYBYMJQSA-N
    • SMILES: O1[C@H](CO)CC[C@@H]1N1C=NC2C=NC(N)=NC1=2

Computed Properties

  • Exact Mass: 235.107
  • Monoisotopic Mass: 235.107
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 279
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _1
  • Topological Polar Surface Area: 99.1Ų

Experimental Properties

  • Density: 1.76
  • Boiling Point: 570.8°Cat760mmHg
  • Flash Point: 299°C
  • Refractive Index: 1.822
  • PSA: 99.81000
  • LogP: 0.00850
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